Cas no 1384720-68-6 (thiolan-3-yl 2-chloropyridine-3-carboxylate)

• Product Name: thiolan-3-yl 2-chloropyridine-3-carboxylate
• CAS No: 1384720-68-6
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 6388335
• PubChem ID: 72115239
• Update Time: 2025-05-19

thiolan-3-yl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• thiolan-3-yl 2-chloropyridine-3-carboxylate
• Z1291293142
• 1384720-68-6
• EN300-26590329
• AKOS033238314

• Inchi： 1S/C10H10ClNO2S/c11-9-8(2-1-4-12-9)10(13)14-7-3-5-15-6-7/h1-2,4,7H,3,5-6H2
• InChI Key： JVUWNSOSYOKPSI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC1CSCC1

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.5Ų

Additional information on thiolan-3-yl 2-chloropyridine-3-carboxylate

Thiolan-3-yl 2-Chloropyridine-3-carboxylate (CAS No. 1384720-68-6): A Comprehensive Overview

Thiolan-3-yl 2-chloropyridine-3-carboxylate (CAS No. 1384720-68-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its thiolane and chloropyridine moieties, exhibits a range of biological activities and potential applications in drug development. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with thiolan-3-yl 2-chloropyridine-3-carboxylate.

Chemical Properties

Thiolan-3-yl 2-chloropyridine-3-carboxylate is a white to off-white solid with a molecular formula of C₁₁H₉ClNO₂S. The compound has a molecular weight of approximately 250.7 g/mol. Its chemical structure features a thiolane ring, which is a six-membered ring containing a sulfur atom, and a chloropyridine moiety, which is a pyridine ring substituted with a chlorine atom at the 2-position and an ester group at the 3-position. These structural features contribute to the compound's unique chemical and physical properties.

The solubility of thiolan-3-yl 2-chloropyridine-3-carboxylate varies depending on the solvent. It is generally more soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone compared to water. This solubility profile makes it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of thiolan-3-yl 2-chloropyridine-3-carboxylate can be achieved through several synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of thiolane with 2-chloropyridine-3-carbonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic acyl substitution, resulting in the formation of the desired ester product.

An alternative approach involves the coupling of thiolane with 2-chloropyridine-3-carboxylic acid using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method often provides higher yields and purer products compared to direct acylation methods.

Biological Activities

Thiolan-3-yl 2-chloropyridine-3-carboxylate has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. One of the most notable properties of this compound is its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

In recent studies, thiolan-3-yl 2-chloropyridine-3-carboxylate has shown promising activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This inhibition can have therapeutic implications in diseases such as cancer and inflammatory disorders.

Beyond enzymatic inhibition, thiolan-3-yl 2-chloropyridine-3-carboxylate has also demonstrated potential as an agonist or antagonist for various receptors. Research has indicated that it can interact with G-protein coupled receptors (GPCRs) and ion channels, modulating their activity in ways that could be beneficial for treating neurological disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of thiolan-3-yl 2-chloropyridine-3-carboxylate are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, thiolan-3-yl 2-chloropyridine-3-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

Conclusion

Thiolan-3-yl 2-chloropyridine-3-carboxylate (CAS No. 1384720-68-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an intriguing target for drug discovery efforts. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of complex biological processes and developing novel therapeutic strategies.